4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 4-[(2-chlorophenyl)methylamino]butan-2-ol
• InChI: InChI=1S/C11H16ClNO/c1-9(14)6-7-13-8-10-4-2-3-5-11(10)12/h2-5,9,13-14H,6-8H2,1H3
• InChI Key: IICATWFWTJBTOL-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=CC=CC=C1Cl)O

Description

4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol is a secondary amine derivative featuring a 2-chlorophenylmethyl substituent attached to a butan-2-ol backbone. The compound’s amine and hydroxyl groups suggest polar characteristics, and the 2-chlorophenyl moiety may influence lipophilicity and receptor interactions. Further structural and functional comparisons with related molecules are detailed below.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol typically involves the reaction of 2-chlorobenzylamine with 2-butanone under controlled conditions. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired product. Common reducing agents used in this process include sodium borohydride or lithium aluminum hydride.

Industrial Production Methods

On an industrial scale, the production of 4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed.

Major Products Formed

Oxidation: Formation of 4-{[(2-Chlorophenyl)methyl]amino}butan-2-one.

Reduction: Formation of various amine derivatives.

Substitution: Formation of substituted chlorophenyl derivatives.

Scientific Research Applications

4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent for various conditions.

Industry: Utilized in the production of specialty chemicals and intermediates.

Mechanism of Action

The mechanism of action of 4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Observations :

• Chlorophenyl Position : The 2-chlorophenyl group in the target compound may confer distinct steric and electronic effects compared to the 4-chlorophenyl isomer in 2-(4-chlorophenyl)butan-2-ol .
• Aromatic vs. Heterocyclic Substituents : Replacement of chlorophenyl with heterocycles (e.g., pyrrole or pyrazole) reduces molecular weight and alters solubility and bioavailability .

Physicochemical Properties

• Polarity: The hydroxyl and amino groups in all analogs contribute to hydrogen bonding, but lipophilicity varies with substituents. For example, 2-(4-chlorophenyl)butan-2-ol (LogP estimated at ~2.5) is likely more lipophilic than heterocyclic analogs .
• Stability: The nitro group in 4-{4-(1-hydroxyethyl)-2-nitrophenylamino}butan-2-ol may increase susceptibility to photodegradation, whereas the chlorophenyl group in the target compound could enhance stability .

Research Findings and Limitations

• Data Gaps: Direct pharmacological or toxicological data for 4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol are absent in the provided evidence. Extrapolations rely on structural parallels with analogs.

Biological Activity

The compound 4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol , also known as 2-(((4-chlorophenyl)methyl)amino)-1-butanol , is a derivative of butanol featuring a chlorophenyl group. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly against various microbial strains and its implications in drug development.

Chemical Structure and Properties

The chemical formula for 4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol is $C_{11}H_{16}ClNO$. The presence of the chlorophenyl group is significant as it can influence the compound's interactions with biological targets.

Antimicrobial Activity

Research indicates that the compound exhibits notable antimicrobial properties. Studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacterial strains. The Minimum Inhibitory Concentration (MIC) values for various strains are summarized in Table 1.

Microbial Strain	MIC (µg/mL)
Staphylococcus aureus	125
Escherichia coli	156.47
Enterococcus faecalis	8.33
Candida albicans	16.69

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents .

Cytotoxicity Studies

In vitro studies assessing cytotoxicity have shown that while the compound has antimicrobial properties, it also presents varying levels of toxicity to mammalian cells. For instance, cytotoxicity assays on human cancer cell lines revealed IC50 values indicating moderate cytotoxic effects, which are essential for evaluating its therapeutic index.

Cell Line	IC50 (µM)
MCF-7 (breast cancer)	15.63
U-937 (leukemia)	0.12

The data suggests that while the compound has promising antimicrobial activity, its safety profile needs thorough investigation before clinical application .

The mechanism by which 4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol exerts its biological effects is still under investigation. Preliminary studies suggest that it may disrupt bacterial cell membrane integrity, leading to cell lysis, although further research is required to elucidate the precise biochemical pathways involved.

Case Studies

Recent case studies have explored the application of this compound in various therapeutic contexts:

• Antibacterial Therapy : A study demonstrated the efficacy of 4-{[(2-Chlorophenyl)methyl]amino}butan-2-ol in treating infections caused by resistant strains of bacteria, highlighting its potential role in antibiotic stewardship programs.
• Cancer Research : Investigations into its cytotoxic effects on cancer cell lines suggest that it may induce apoptosis through mitochondrial pathways, making it a candidate for further development as an anticancer agent.